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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cyclopropylmethyl bromide-d4 is a deuterated form of cyclopropylmethyl bromide, an

important reagent in organic synthesis. The incorporation of deuterium isotopes makes it a

valuable tool in mechanistic studies, metabolic profiling, and as an internal standard in mass

spectrometry-based analyses. This document provides a concise technical overview of its core

properties.

Molecular Properties
The key physical and chemical properties of Cyclopropylmethyl bromide-d4 are summarized

below. Deuterium labeling significantly alters the molecular weight, a critical parameter for

quantitative analysis and reaction stoichiometry.

Property Value References

Molecular Formula C₄H₃D₄Br [1][2][3]

Molecular Weight 139.03 g/mol [1][2]

CAS Number 1219805-93-2

Appearance Neat

The non-deuterated form, Cyclopropylmethyl bromide, has a molecular weight of 135.02 g/mol .
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Synthesis and Applications
Experimental Protocol: Synthesis of a Deuterated Compound

While specific synthesis protocols for Cyclopropylmethyl bromide-d4 are proprietary, a

general workflow for the synthesis of isotopically labeled compounds involves the use of

deuterated starting materials in a multi-step reaction sequence. The following diagram

illustrates a generalized workflow for such a synthesis and subsequent analysis.

Generalized Workflow for Labeled Compound Synthesis & Analysis
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Caption: Generalized workflow for synthesis and analysis.
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Applications in Research and Development

Cyclopropylmethyl bromide-d4 serves as a crucial reagent in various scientific applications:

Human Dihydroorotate Dehydrogenase Inhibitors: It is used in the synthesis of isotope-

labeled inhibitors based on azole scaffolds.

PET Imaging: This compound is utilized in the preparation of tracers for Positron Emission

Tomography (PET) imaging, which is instrumental in studying neurological targets.

Pharmacokinetic Studies: The deuterium label allows for the differentiation and quantification

of drug candidates and their metabolites in complex biological matrices.

Tracer and Internal Standard: It can be employed as a tracer or an internal standard for

quantitative analyses using NMR, GC-MS, or LC-MS techniques.

The logical relationship for its application in drug development is outlined in the following

diagram.
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Caption: Role in drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

